Cas no 64-47-1 (Physostigmine Hemisulfate)

• Product Name: Physostigmine Hemisulfate
• CAS No: 64-47-1
• MF: C₃₀H₄₄N₆O₈S
• MW: 648.77076625824
• CID: 509075
• PubChem ID: 6419928
• Update Time: 2025-10-29

Physostigmine Hemisulfate Chemical and Physical Properties

Names and Identifiers

• PHYSOSTIGMINE SULFATE
• ESERINE HEMISULFATE
• Eserine hemisulfate salt
• Physostigmine Hemisulfate
• PHYSOSTIGMINE SULFATE
• [(3aR,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-yl] N-methylcarbamate,sulfuric acid
• HMS2096B14
• Physostigmine sulphate
• SCHEMBL63288
• AKOS030254937
• SR-01000872637-1
• G13366
• Eserine sulfate, physostigmine sulfate
• PHYSOSTIGMINE SULFATE [MART.]
• HMS3713B14
• 64-47-1
• PHYSOSTIGMINE SULFATE [USP IMPURITY]
• PHYSOSTIGMINE SULFATE [EP IMPURITY]
• Eserine sulfate
• CCG-220566
• PHYSOSTIGMINE SULFATE [MI]
• Eserine sulfate (TN)
• HMS1569B14
• Physostigmine sulphate (2:1)
• Prestwick_206
• Physostigmine sulfate (2:1)
• DTXSID10889323
• DA-66696
• D03826
• MFCD06795853
• PHYSOSTIGMINE SULFATE [VANDF]
• PHYSOSTIGMINE SULFATE [WHO-DD]
• Q27278820
• PYRROLO(2,3-B)INDOL-5-OL, 1,2,3,3A,8,8A-HEXAHYDRO-1,3A,8-TRIMETHYL-, METHYLCARBAMATE (ESTER), (3AS-CIS)-, SULPHATE (2:1)
• Physostigmine hemisulfate salt
• SR-01000872637
• CHEMBL2105891
• YYBNDIVPHIWTPK-KYJQVDHRSA-N
• Physostigmine (hemisulfate)

• Inchi： 1S/2C15H21N3O2.H2O4S/c2*1-15-7-8-17(3)13(15)18(4)12-6-5-10(9-11(12)15)20-14(19)16-2;1-5(2,3)4/h2*5-6,9,13H,7-8H2,1-4H3,(H,16,19);(H2,1,2,3,4)/t2*13-,15+;/m11./s1
• InChI Key： YYBNDIVPHIWTPK-KYJQVDHRSA-N
• SMILES： S(=O)(=O)(O)O.O(C(NC)=O)C1C=CC2=C(C=1)[C@]1(C)CCN(C)[C@@H]1N2C.O(C(NC)=O)C1C=CC2=C(C=1)[C@]1(C)CCN(C)[C@@H]1N2C

Computed Properties

• Exact Mass: 648.29400
• Monoisotopic Mass: 648.294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 164

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0911 (rough estimate)
• Melting Point: 140° (after drying at 100°)
• Boiling Point: 557.5ºC at 760 mmHg
• Flash Point: 291ºC
• Refractive Index: 1.7000 (estimate)
• PSA: 172.60000
• LogP: 4.76340
• Solubility: Uncertain
• Merck: 13,7469

Physostigmine Hemisulfate Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/28
• Safety Instruction： S25; S45
• FLUKA BRAND F CODES：8-21
• RTECS：UY8585000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R26/28
• Storage Condition：2-8ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles

Additional information on Physostigmine Hemisulfate

Physostigmine Hemisulfate (CAS No. 64-47-1): A Comprehensive Guide to Its Properties and Applications

Physostigmine Hemisulfate (CAS No. 64-47-1), also known as Eserine sulfate, is a naturally occurring alkaloid derived from the seeds of the Calabar bean (Physostigma venenosum). This compound has garnered significant attention in the fields of medicine, neuroscience, and biochemistry due to its unique pharmacological properties. In this article, we delve into the chemical characteristics, mechanisms of action, therapeutic applications, and current research trends surrounding Physostigmine Hemisulfate.

The molecular formula of Physostigmine Hemisulfate is C15H21N3O2·½H2SO4, and it functions as a reversible acetylcholinesterase inhibitor. By blocking the enzyme responsible for breaking down acetylcholine, it enhances cholinergic neurotransmission, making it invaluable in treating conditions like glaucoma, Alzheimer's disease, and anticholinergic toxicity. Researchers are also exploring its potential in cognitive enhancement and neuroprotection, aligning with the growing interest in nootropics and brain health supplements.

One of the most discussed applications of Physostigmine Hemisulfate is its role in managing central nervous system (CNS) disorders. With the rising prevalence of neurodegenerative diseases, questions like "How does Physostigmine Hemisulfate improve cognitive function?" or "Can Physostigmine Hemisulfate delay Alzheimer's progression?" are frequently searched online. Studies suggest that its ability to modulate acetylcholine levels may help mitigate symptoms of memory loss and cognitive decline, though further clinical trials are needed.

In ophthalmology, Physostigmine Hemisulfate is used to reduce intraocular pressure in glaucoma patients. Its mechanism involves stimulating the ciliary muscle and increasing aqueous humor outflow. This aligns with the increasing global focus on eye health and natural treatments for glaucoma, topics that dominate health forums and search engines. Patients and practitioners often inquire about "alternative treatments for glaucoma" or "side effects of Physostigmine Hemisulfate eye drops," highlighting the need for accurate, science-backed information.

Beyond medicine, Physostigmine Hemisulfate is utilized in research laboratories to study cholinergic systems and develop new neuroprotective agents. Its relevance in neuroscience research has surged, particularly with the advent of advanced techniques like optogenetics and neural imaging. Queries such as "Physostigmine Hemisulfate in synaptic plasticity studies" or "How to use Physostigmine Hemisulfate in vitro?" reflect the compound's importance in experimental settings.

The safety profile of Physostigmine Hemisulfate is another hot topic. While it is generally well-tolerated, side effects like nausea, sweating, and bradycardia can occur at higher doses. This has led to searches like "Physostigmine Hemisulfate dosage guidelines" and "How to mitigate side effects of Physostigmine Hemisulfate?" Healthcare providers emphasize the importance of personalized dosing and monitoring to minimize adverse reactions.

In recent years, the demand for high-purity Physostigmine Hemisulfate has grown, driven by pharmaceutical and research needs. Suppliers and manufacturers are frequently asked about "Physostigmine Hemisulfate solubility", "storage conditions for Physostigmine Hemisulfate", and "where to buy lab-grade Physostigmine Hemisulfate". Proper handling and storage are critical to maintaining its stability, as the compound is sensitive to light and moisture.

Looking ahead, Physostigmine Hemisulfate continues to be a focal point in drug development and neuroscience. Innovations in drug delivery systems, such as nanoparticle carriers and transdermal patches, may enhance its efficacy and reduce side effects. As the scientific community explores these advancements, public interest in "next-generation Physostigmine Hemisulfate therapies" is expected to rise.

In summary, Physostigmine Hemisulfate (CAS No. 64-47-1) remains a cornerstone in both clinical and research settings. Its multifaceted applications—from treating glaucoma to probing neural mechanisms—underscore its enduring relevance. For those seeking deeper insights, questions like "What are the latest breakthroughs involving Physostigmine Hemisulfate?" or "How does Physostigmine Hemisulfate compare to other cholinesterase inhibitors?" are excellent starting points for further exploration.